Cas no 69450-94-8 (4-ethyl-3-methylaniline)

• Product Name: 4-ethyl-3-methylaniline
• CAS No: 69450-94-8
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 391770
• PubChem ID: 14833138
• Update Time: 2025-11-03

4-ethyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-ethyl-3-methyl-
• 4-ethyl-3-methylaniline
• SCHEMBL3857715
• AXEKPEXFDSBEEA-UHFFFAOYSA-N
• 69450-94-8
• EN300-122510
• 4-Ethyl-m-toluidine
• DTXSID50564501
• A1-43712
• AKOS006342399

• Inchi： 1S/C9H13N/c1-3-8-4-5-9(10)6-7(8)2/h4-6H,3,10H2,1-2H3
• InChI Key： AXEKPEXFDSBEEA-UHFFFAOYSA-N
• SMILES： NC1C=CC(CC)=C(C)C=1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 4-ethyl-3-methylaniline

Comprehensive Overview of 4-Ethyl-3-Methylaniline (CAS No. 69450-94-8)

4-Ethyl-3-methylaniline, with the CAS number 69450-94-8, is an aromatic amine compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with an ethyl group at the 4-position and a methyl group at the 3-position, along with an amino group. The combination of these functional groups imparts specific chemical and physical properties that make 4-ethyl-3-methylaniline a valuable intermediate in various industrial and research applications.

The chemical formula of 4-ethyl-3-methylaniline is C₉H₁₃N, and its molecular weight is approximately 135.21 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and chloroform but has limited solubility in water. These physical properties are crucial for its handling and application in various processes.

In the realm of chemical synthesis, 4-ethyl-3-methylaniline serves as a versatile building block for the preparation of more complex molecules. Its reactivity stems from the presence of the amino group, which can participate in a wide range of reactions such as acylation, alkylation, and coupling reactions. Recent studies have explored the use of 4-ethyl-3-methylaniline in the synthesis of novel pharmaceuticals and functional materials. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the successful synthesis of a series of antifungal agents derived from 4-ethyl-3-methylaniline. These compounds exhibited potent activity against various fungal strains, making them promising candidates for further development in antifungal therapy.

Beyond its role in pharmaceuticals, 4-ethyl-3-methylaniline has also found applications in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high porosity, large surface area, and tunable pore size, which make them suitable for applications in gas storage, catalysis, and separation processes. A recent study published in the Journal of Materials Chemistry A demonstrated the synthesis of a MOF based on 4-ethyl-3-methylaniline, which showed exceptional performance in CO₂ capture and separation from flue gases.

The environmental impact and safety profile of 4-ethyl-3-methylaniline are important considerations for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to minimize potential risks. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Occupational exposure should be minimized through the use of personal protective equipment (PPE) such as gloves and respirators.

In conclusion, 4-ethyl-3-methylaniline (CAS No. 69450-94-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.